molecular formula C10H8ClN3 B6257282 4-(2-chloropyrimidin-5-yl)aniline CAS No. 1563530-42-6

4-(2-chloropyrimidin-5-yl)aniline

Cat. No. B6257282
CAS RN: 1563530-42-6
M. Wt: 205.6
InChI Key:
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Description

4-(2-Chloropyrimidin-5-yl)aniline, commonly known as CPPA, is a heterocyclic aromatic compound with a wide range of applications in scientific research. CPPA is a versatile compound that can be used as a starting material for the synthesis of a variety of compounds. CPPA is also used as a catalyst in various reactions and as a pharmaceutical intermediate. CPPA has also been used in the study of enzyme inhibition and as a fluorescent probe for the detection of biomolecules.

Mechanism of Action

CPPA acts as a competitive inhibitor of enzymes involved in the synthesis of nucleic acids. It binds to the active site of the enzyme and prevents the binding of the substrate. It also affects the catalytic activity of the enzyme, leading to decreased synthesis of nucleic acids.
Biochemical and Physiological Effects
CPPA has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of nucleic acids, leading to decreased synthesis of nucleic acids. It has also been found to bind to DNA, leading to decreased transcription and translation of genetic information. Additionally, CPPA has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, leading to decreased energy production.

Advantages and Limitations for Lab Experiments

CPPA has several advantages for use in lab experiments. It is a versatile compound that can be used as a starting material for the synthesis of a variety of compounds. It is also a relatively inexpensive and readily available compound. Additionally, CPPA can be used as a fluorescent probe for the detection of biomolecules.
However, there are some limitations to the use of CPPA in lab experiments. It is a potent inhibitor of enzymes involved in the synthesis of nucleic acids, which can lead to decreased synthesis of nucleic acids. Additionally, CPPA can bind to DNA, leading to decreased transcription and translation of genetic information.

Future Directions

There are several potential future directions for research on CPPA. These include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted on the synthesis of CPPA and its derivatives, as well as on the development of new fluorescent probes based on CPPA. Finally, further research could be conducted on the use of CPPA as a catalyst in various reactions, such as the synthesis of indoles and pyrroles.

Synthesis Methods

CPPA can be synthesized from the reaction of 5-chloro-2-pyrimidinamine and aniline. The reaction is carried out in a mixture of acetic acid and acetic anhydride at a temperature of 110°C. The reaction is complete within 1-2 hours and yields CPPA in a high yield. The reaction can also be carried out in the presence of a catalyst such as p-toluenesulfonic acid to improve the yield.

Scientific Research Applications

CPPA has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. CPPA has also been used as a catalyst in various reactions, such as the synthesis of indoles and pyrroles. Additionally, CPPA has been used as a fluorescent probe for the detection of biomolecules, such as DNA and proteins. CPPA has also been used in the study of enzyme inhibition and as a fluorescent probe for the detection of biomolecules.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-chloropyrimidin-5-yl)aniline involves the reaction of 2-chloro-5-nitropyrimidine with aniline in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "2-chloro-5-nitropyrimidine", "aniline", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-nitropyrimidine in a suitable solvent such as ethanol or methanol.", "Step 2: Add aniline to the reaction mixture and stir at room temperature for several hours.", "Step 3: Add a reducing agent such as sodium borohydride or iron powder to the reaction mixture and stir for several more hours.", "Step 4: Filter the reaction mixture to remove any solid impurities.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or column chromatography to obtain the final product, 4-(2-chloropyrimidin-5-yl)aniline." ] }

CAS RN

1563530-42-6

Product Name

4-(2-chloropyrimidin-5-yl)aniline

Molecular Formula

C10H8ClN3

Molecular Weight

205.6

Purity

95

Origin of Product

United States

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